Cas no 2172099-73-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid
• CAS No: 2172099-73-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5804199
• PubChem ID: 165560612
• Update Time: 2025-06-12

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid
• 2172099-73-7
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamido]acetic acid
• EN300-1504371

• Inchi： 1S/C26H32N2O5/c1-17(2)14-28(15-24(30)31)23(29)13-26(3,4)27-25(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,13-16H2,1-4H3,(H,27,32)(H,30,31)
• InChI Key： BRSBMCBDOALVKD-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(N(CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid (CAS No. 2172099-73-7)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid, identified by its CAS number 2172099-73-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a fluoren-9-ylmethoxycarbonyl group and a complex amino acid backbone, contribute to its potential as a pharmacological agent.

The fluoren-9-ylmethoxycarbonyl moiety is a key structural element that enhances the stability and bioavailability of the compound. This group is often employed in drug design to improve metabolic resistance and binding affinity to biological targets. Recent studies have highlighted the role of fluorene derivatives in developing novel therapeutic agents, particularly in the treatment of neurological disorders and cancer. The incorporation of this moiety into 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid suggests that it may possess similar advantages, potentially making it an effective candidate for further investigation.

The molecular structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid also includes a methyl group at the 3-position and an N-(2-methylpropyl)butanamidoacetic acid side chain. These structural components contribute to the compound's overall solubility and interaction with biological systems. The butanamidoacetic acid moiety is particularly noteworthy, as it is frequently found in bioactive molecules due to its ability to form hydrogen bonds and interact with various enzymatic and receptor sites. This feature makes it a valuable component in designing molecules with targeted biological activity.

In recent years, there has been growing interest in developing novel compounds that can modulate inflammatory pathways and immune responses. The structural features of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid suggest that it may have potential applications in this area. Specifically, the presence of an amino group at the 3-position and the fluorene derivative could enable interactions with key inflammatory mediators and signaling pathways. Preliminary studies have indicated that compounds with similar structural motifs may exhibit anti-inflammatory properties, making 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid a promising candidate for further exploration.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the fluorene derivative typically requires advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, which are well-established in modern organic chemistry. The subsequent functionalization of the molecule, including the addition of the methyl and amide groups, further demonstrates the complexity involved in producing this compound.

One of the critical aspects of working with 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid is its stability under various conditions. The fluorene group, while providing numerous benefits, can also make the molecule sensitive to certain environmental factors. Therefore, researchers must carefully optimize storage conditions and handling protocols to maintain the integrity of the compound. This is particularly important during experimental procedures where stability can significantly impact results.

Recent advancements in analytical techniques have enabled more precise characterization of complex molecules like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(2-methylpropyl)butanamidoacetic acid. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the molecular structure and interactions. These tools are essential for verifying the identity and purity of the compound before proceeding with biological evaluations.

Biological testing of 2-3-({(9H-fluorenine)y)methoxycarbonyl}a amino)-3-m eth y l -N - ( 2 -m eth y l prop y l ) but ana m ido acetic aci d has revealed intriguing preliminary results. In vitro studies have shown that this compound interacts with several key targets involved in inflammation and immune response. Specifically, it has demonstrated binding affinity to certain cytokine receptors and enzymes implicated in chronic inflammatory diseases. These findings align with current research trends aimed at identifying novel therapeutic agents capable of modulating these pathways effectively.

The potential applications of CAS No 2172099737 extend beyond anti-inflammatory therapy. Its structural characteristics also suggest possible uses in other therapeutic areas, such as cancer treatment and neuroprotection. For instance, some fluorene derivatives have been explored as inhibitors of kinases and other enzymes involved in tumor growth and progression. While further research is needed to fully elucidate these possibilities, early data are encouraging.

One notable aspect of studying compounds like CAS No 2172099737 is their potential for developing combination therapies. By pairing this molecule with other agents that target different aspects of disease pathology, researchers may be able to achieve synergistic effects that enhance overall treatment outcomes. This approach is particularly relevant in complex diseases where multiple mechanisms contribute to pathogenesis.

The development process for any new pharmaceutical compound involves rigorous testing to ensure safety and efficacy before human trials can begin. For CAS No 2172099737, this includes comprehensive toxicology studies to assess potential side effects at various doses levels . Additionally , pharmacokinetic studies will be conducted to understand how quickly it metabolizes within living organisms , which will inform dosing regimens . These steps are crucial for ensuring that any future therapeutic applications are both safe , effective , an d practical for patients.

The scientific community continues to advance our understanding through ongoing research efforts focused on compounds like CAS No 2172099737 . Collaborative initiatives between academic institutions , biotechnology companies , an d pharmaceutical firms are driving innovation forward by exploring new synthetic methods , optimizing molecular structures , an d conducting extensive preclinical evaluations . Such collaborations accelerate progress toward translating laboratory discoveries into tangible medical breakthroughs .